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Compound of Interest

Compound Name: S-1 Methanandamide

Cat. No.: B1662690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of S-1 Methanandamide, a synthetic

analog of anandamide. The document covers its core molecular properties, its interaction with

cannabinoid receptors, and detailed experimental protocols for its use in research settings.

Core Molecular and Pharmacological Data
S-1 Methanandamide is a chiral analog of anandamide, a naturally occurring

endocannabinoid. It is a ligand for the CB1 receptor, a G protein-coupled receptor

predominantly found in the central and peripheral nervous systems.[1] The following table

summarizes the key quantitative data for S-1 Methanandamide.
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Property Value Reference

Molecular Formula C23H39NO2 [2]

Molecular Weight 361.56 g/mol [2]

CAS Number 157182-50-8 [3]

CB1 Receptor Binding Affinity

(Ki)
173 nM [3]

IC50 (electrically-evoked twitch

response, mouse vas

deferens)

230 nM

Signaling Pathways of S-1 Methanandamide
As a CB1 receptor agonist, S-1 Methanandamide initiates a cascade of intracellular signaling

events upon binding. The CB1 receptor is coupled to Gi/o proteins. Activation of the receptor by

an agonist like S-1 Methanandamide leads to the inhibition of adenylyl cyclase, which in turn

reduces the intracellular concentration of cyclic AMP (cAMP). This decrease in cAMP levels

affects the activity of protein kinase A (PKA).

Furthermore, the activation of the CB1 receptor can stimulate the mitogen-activated protein

kinase (MAPK) pathway. This signaling cascade is crucial in regulating various cellular

processes, including cell growth and differentiation. The signaling is mediated by the βγ

subunits of the G-protein, which can activate downstream effectors.

Below is a diagram illustrating the primary signaling pathway of S-1 Methanandamide upon

binding to the CB1 receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/s-1-methanandamide.html?locale=es-ES
https://www.medchemexpress.com/s-1-methanandamide.html?locale=es-ES
https://www.medchemexpress.com/s-1-methanandamide.html
https://www.medchemexpress.com/s-1-methanandamide.html
https://www.benchchem.com/product/b1662690?utm_src=pdf-body
https://www.benchchem.com/product/b1662690?utm_src=pdf-body
https://www.benchchem.com/product/b1662690?utm_src=pdf-body
https://www.benchchem.com/product/b1662690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

CB1 Receptor

Gi/o Protein

Activates

Adenylyl Cyclase

cAMP

Produces

S-1 Methanandamide

Binds to

Inhibits

MAPK Pathway

Activates

Protein Kinase A

Activates

Click to download full resolution via product page

S-1 Methanandamide Signaling Pathway

Experimental Protocols
In Vivo Solution Preparation
For in vivo experiments, S-1 Methanandamide can be prepared in various vehicles. A common

protocol involves the use of a multi-solvent system to ensure solubility.

Protocol 1:
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Prepare a stock solution of S-1 Methanandamide in DMSO.

For a 1 mL working solution, sequentially add and mix the following:

100 µL of the DMSO stock solution (e.g., 25.0 mg/mL).

400 µL of PEG300.

50 µL of Tween-80.

450 µL of saline.

Ensure the final solution is clear. If precipitation occurs, gentle heating and/or sonication can

be used to aid dissolution.

Protocol 2:

Prepare a stock solution of S-1 Methanandamide in DMSO.

For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of 20% SBE-

β-CD in saline.

Mix thoroughly until a clear solution is obtained.

In Vivo Behavioral Study: Self-Administration in Squirrel
Monkeys
The following is a summary of a protocol used to study the reinforcing effects of

methanandamide.

Subjects: Squirrel monkeys with surgically implanted intravenous catheters.

Apparatus: Experimental chambers equipped with response levers and infusion pumps.

Drug Preparation: R(+)-Methanandamide is dissolved in a vehicle, for instance, one

containing 0.125-4% ethanol, 0.125-4% Tween 80, and saline.

Procedure:
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Monkeys are trained to press a lever to receive intravenous infusions of a reinforcing drug

(e.g., cocaine).

Once a stable response rate is established, the reinforcing drug is replaced with the

vehicle to establish a baseline.

Different doses of methanandamide (e.g., 2.5 to 80 µg/kg per injection) are then

substituted for the vehicle.

The number of lever presses and infusions per session are recorded to determine the

reinforcing effects of methanandamide.

Antagonist Studies: To confirm the involvement of the CB1 receptor, a CB1 antagonist like

rimonabant can be administered prior to the self-administration session.

In Vitro Experiment: CB1 Receptor Binding Assay
A competitive radioligand binding assay is a standard method to determine the affinity of a

compound for a receptor. The following workflow outlines the key steps for such an assay.
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CB1 Receptor Binding Assay Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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